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Compound of Interest

Compound Name: Pyruvonitrile

Cat. No.: B1329346 Get Quote

An In-depth Technical Guide to Pyruvonitrile
For Researchers, Scientists, and Drug Development Professionals

Abstract
Pyruvonitrile (2-oxopropanenitrile), also known as acetyl cyanide, is a highly reactive and

versatile organic compound. This technical guide provides a comprehensive overview of its

chemical and physical properties, synthesis, and reactivity. While pyruvonitrile serves as a

valuable electrophile in various organic reactions, information regarding its specific roles in

biological signaling pathways is not extensively documented in current scientific literature. This

document consolidates available data on its chemical characteristics and safe handling

practices, offering a foundational resource for professionals in research and development.

Chemical and Physical Properties
Pyruvonitrile is a colorless to brown liquid with a distinct odor.[1][2] It is soluble in organic

solvents such as ether and acetonitrile but decomposes in water or alcohol.[1][3] Its key

identifiers and physicochemical properties are summarized in the tables below.

Table 1: Compound Identification
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Identifier Value

CAS Number 631-57-2[3][4][5][6]

Molecular Formula C₃H₃NO[1][3][7][5][6]

Synonyms 2-Oxopropionitrile, Acetyl cyanide[7][6][8]

Molecular Weight 69.06 g/mol [7][4][6]

Canonical SMILES CC(=O)C#N[1]

InChI InChI=1S/C3H3NO/c1-3(5)2-4/h1H3[1]

InChIKey QLDHWVVRQCGZLE-UHFFFAOYSA-N[1]

Table 2: Physicochemical Data
Property Value

Boiling Point 92-93 °C[3][5]

Density 0.974 g/mL at 25 °C[3][5]

Refractive Index n20/D 1.376[3]

Flash Point 14 °C (57.2 °F) - closed cup

Storage Temperature 2-8°C[1]

Synthesis and Reactivity
Synthesis
Pyruvonitrile, as an acyl cyanide, is typically prepared through the reaction of an acyl halide

with a cyanide salt. A general and effective method involves the use of copper(I) cyanide with

the corresponding acyl chloride.
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Figure 1: General synthesis pathway for pyruvonitrile.

Experimental Protocol: General Synthesis of Acyl Cyanides

This protocol describes a generalized procedure for the synthesis of acyl cyanides, such as

pyruvonitrile, from acyl halides.

Reaction Setup: A dried, three-necked round-bottom flask is equipped with a magnetic stirrer,

a reflux condenser, and a nitrogen inlet. The system is flushed with dry nitrogen.

Reagents: Anhydrous copper(I) cyanide is added to a suitable anhydrous solvent (e.g.,

acetonitrile) in the flask.

Addition of Acyl Halide: The corresponding acyl halide (e.g., acetyl chloride for pyruvonitrile
synthesis) is added dropwise to the stirred suspension at room temperature.

Reaction: The reaction mixture is then heated to reflux and maintained at this temperature

for several hours. The progress of the reaction can be monitored by techniques such as thin-

layer chromatography (TLC) or gas chromatography (GC).

Work-up: After the reaction is complete, the mixture is cooled to room temperature. The solid

byproducts are removed by filtration.

Purification: The filtrate is then subjected to distillation under reduced pressure to isolate the

pure acyl cyanide.
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Reactivity
Pyruvonitrile is a potent electrophile, making it a versatile reagent in organic synthesis. The

electron-withdrawing nature of the adjacent carbonyl and nitrile groups activates the carbonyl

carbon for nucleophilic attack. It is utilized in selective acylations, cyanohydrin synthesis, and

various cycloaddition reactions. A notable application is in the synthesis of cuprate-carbonyl π-

complexes through its reaction with organocuprates like lithium dimethylcuprate (Me₂CuLi) in

an appropriate solvent such as tetrahydrofuran (THF).[5]

Reactions

Pyruvonitrile (Electrophile)

Acylation Cyanohydrin Synthesis Cycloaddition

Nucleophile (e.g., R-M, Nu-H)

Nucleophilic Attack

Click to download full resolution via product page

Figure 2: Electrophilic reactivity of pyruvonitrile.

Biological Significance and Drug Development
While the nitrile functional group is present in over 30 approved pharmaceutical agents and is a

key component in numerous compounds currently in clinical development, specific information

on the biological activity or signaling pathway involvement of pyruvonitrile is not readily

available in the reviewed literature. The incorporation of a nitrile group can enhance a

molecule's binding affinity to its target and improve its pharmacokinetic profile. However,

dedicated studies on pyruvonitrile's biological effects or its potential as a lead compound in

drug discovery have not been identified.
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Safety and Handling
Pyruvonitrile is a hazardous substance and must be handled with extreme care in a well-

ventilated fume hood.[5] It is classified as a flammable liquid and is toxic if swallowed or

inhaled.[4] It also causes skin irritation and may cause respiratory irritation.[4]

Table 3: Hazard and Safety Information
Hazard Category GHS Classification Precautionary Statements

Flammability Flammable Liquid, Category 2

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.[2]

Acute Toxicity
Acute Toxicity 3 (Oral,

Inhalation)

P261: Avoid breathing

mist/vapors/spray. P270: Do

not eat, drink or smoke when

using this product.

P301+P310: IF SWALLOWED:

Immediately call a POISON

CENTER or doctor.

Skin Corrosion/Irritation Skin Irritation, Category 2

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Environmental Hazard

Hazardous to the aquatic

environment, chronic,

Category 3

P273: Avoid release to the

environment.

Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, chemical-

resistant gloves, and a lab coat, must be worn when handling pyruvonitrile. A respirator with a

suitable filter may be necessary for procedures that could generate vapors.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat and sources of ignition.[2] Recommended storage is at 2-8°C.[1]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.
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Conclusion
Pyruvonitrile is a valuable chemical intermediate with well-defined physical and chemical

properties. Its high reactivity as an electrophile makes it a useful tool in organic synthesis.

While the broader class of nitrile-containing compounds has significant importance in medicinal

chemistry, the specific biological roles of pyruvonitrile remain an area for future investigation.

The information provided in this guide serves as a foundational resource for its safe handling

and application in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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